2-(7,8-dimethoxy-2-oxo-1H-benzo[d]azepin-3(2H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide

• Molecular Formula: C19H24N2O6S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
• InChI: InChI=1S/C19H24N2O6S/c1-20(15-5-7-28(24,25)12-15)19(23)11-21-6-4-13-8-16(26-2)17(27-3)9-14(13)10-18(21)22/h4,6,8-9,15H,5,7,10-12H2,1-3H3
• InChI Key: RPGSBZKDUIXFPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)C(=O)CN2C=CC3=CC(=C(C=C3CC2=O)OC)OC

Description

• This compound is a complex heterocyclic molecule with a fused benzoazepine ring system. Its chemical structure contains both amide and thioamide functional groups.
• The benzoazepine core consists of a seven-membered ring containing nitrogen and oxygen atoms. The two methoxy groups (–OCH₃) are attached at positions 7 and 8.
• The compound’s full IUPAC name is quite lengthy, but it reflects its structural features.

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Remember that this compound’s detailed studies are essential for a comprehensive understanding